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Compound of Interest

Compound Name: Sophoraflavanone I

Cat. No.: B15624020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural source, isolation, and

biosynthetic origins of Sophoraflavanone I, a complex prenylated flavonostilbene. The

information is tailored for professionals in research and drug development, with a focus on

quantitative data, detailed experimental protocols, and visual representations of key processes.

Primary Natural Source of Sophoraflavanone I
Sophoraflavanone I is a rare natural compound that has been isolated from the seeds of

Sophora moorcroftiana, a plant belonging to the Leguminosae family. The initial isolation and

characterization of Sophoraflavanone I, along with the related compounds Sophoraflavanones

H and J, were reported by Shirataki et al. in 1991. This plant is an endemic shrub found in

Tibet, China, and has been used in traditional medicine. While other species of the Sophora

genus, such as Sophora flavescens and Sophora alopecuroides, are rich sources of other

prenylated flavonoids, Sophoraflavanone I has, to date, been specifically identified from

Sophora moorcroftiana.

Physicochemical and Quantitative Data
Quantitative data regarding the yield of Sophoraflavanone I from Sophora moorcroftiana is not

extensively reported in publicly available literature. However, its fundamental physicochemical

properties have been characterized.
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Property Data Reference

Molecular Formula C₃₉H₃₈O₉ BOC Sciences

Molecular Weight 650.72 g/mol BOC Sciences

CAS Number 136997-69-8 BOC Sciences

Appearance Yellow powder BOC Sciences

Purity
96.5% (as commercially

available)
BOC Sciences

Experimental Protocols
While the full text of the original 1991 publication by Shirataki et al. detailing the precise

isolation protocol for Sophoraflavanone I is not widely accessible, a generalized methodology

for the extraction and purification of flavonoids from Sophora species can be described. This

protocol is representative of the techniques commonly employed for the isolation of such

compounds.

General Isolation and Purification Protocol for
Flavonoids from Sophora sp.

Plant Material Collection and Preparation: The seeds of Sophora moorcroftiana are

collected, dried, and ground into a fine powder to increase the surface area for efficient

extraction.

Extraction: The powdered plant material is subjected to solvent extraction, typically using a

non-polar solvent like n-hexane to remove lipids, followed by extraction with a more polar

solvent such as methanol or ethanol to extract the flavonoids. This process is often carried

out at room temperature over several days or accelerated using techniques like Soxhlet

extraction.

Fractionation: The crude methanol or ethanol extract is then concentrated under reduced

pressure to yield a residue. This residue is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as chloroform, ethyl acetate, and n-butanol.
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Flavonoids, including Sophoraflavanone I, are typically enriched in the ethyl acetate

fraction.

Chromatographic Separation: The enriched fraction is subjected to multiple rounds of column

chromatography for further separation.

Silica Gel Column Chromatography: The ethyl acetate fraction is loaded onto a silica gel

column and eluted with a gradient of solvents, commonly a mixture of n-hexane and ethyl

acetate, with increasing polarity. Fractions are collected and monitored by thin-layer

chromatography (TLC).

Sephadex LH-20 Column Chromatography: Fractions containing the target compounds

are further purified on a Sephadex LH-20 column using a solvent system like methanol to

separate compounds based on their molecular size and polarity.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain

highly pure Sophoraflavanone I is achieved using preparative HPLC with a suitable

column (e.g., C18) and a mobile phase, often a mixture of methanol and water or

acetonitrile and water.

Structure Elucidation: The structure of the purified Sophoraflavanone I is determined using

a combination of spectroscopic techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HMQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure

and stereochemistry of the molecule.
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General Experimental Workflow for Sophoraflavanone I Isolation

Sophora moorcroftiana seeds

Grinding to fine powder

Solvent Extraction
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(e.g., Ethyl Acetate)

Silica Gel Column Chromatography

Sephadex LH-20 Chromatography

Preparative HPLC

Structure Elucidation
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Generalized workflow for the isolation of Sophoraflavanone I.
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Biosynthetic Pathway
The specific biosynthetic pathway of Sophoraflavanone I in Sophora moorcroftiana has not

been fully elucidated. However, a plausible pathway can be hypothesized based on the known

general biosynthesis of flavonoids and prenylated compounds in plants. The pathway starts

from the general phenylpropanoid pathway, leading to the formation of a chalcone scaffold,

which is then cyclized to a flavanone. The flavanone core is subsequently modified by

prenylation and potentially coupled with a stilbene moiety.

The key steps likely involve:

Phenylpropanoid Pathway: Synthesis of p-coumaroyl-CoA from phenylalanine.

Flavonoid Biosynthesis: Condensation of p-coumaroyl-CoA with three molecules of malonyl-

CoA by chalcone synthase (CHS) to form naringenin chalcone, followed by cyclization by

chalcone isomerase (CHI) to form naringenin (a flavanone).

Prenylation: Attachment of a prenyl group (derived from the mevalonate or MEP/DOXP

pathway) to the flavonoid backbone by a prenyltransferase enzyme.

Formation of Stilbene Moiety: The stilbene portion of the molecule is also derived from the

phenylpropanoid pathway, likely through the action of stilbene synthase (STS).

Coupling: A key, yet uncharacterized, enzymatic step would involve the coupling of the

prenylated flavanone with the stilbene unit to form the final flavonostilbene structure of

Sophoraflavanone I.
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Hypothesized Biosynthetic Pathway of a Flavonostilbene
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A plausible biosynthetic pathway for a flavonostilbene like Sophoraflavanone I.
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Conclusion
Sophoraflavanone I is a structurally complex and rare prenylated flavonostilbene with its only

confirmed natural source to date being the seeds of Sophora moorcroftiana. While a general

understanding of its isolation and a hypothesized biosynthetic pathway exists, further research

is required for a more detailed elucidation. Specifically, the full characterization of the enzymes

involved in its biosynthesis, particularly the coupling of the flavanone and stilbene moieties,

would be of significant scientific interest. Additionally, quantitative studies to determine the yield

of Sophoraflavanone I from its natural source and exploration of other Sophora species for its

presence could provide valuable insights for its potential future applications in drug

development.

To cite this document: BenchChem. [Unveiling the Natural Origins of Sophoraflavanone I: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624020#what-is-the-natural-source-of-
sophoraflavanone-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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